Cas no 59059-70-0 (Benzene, (1-cyclohexen-1-ylsulfonyl)-)

• Product Name: Benzene, (1-cyclohexen-1-ylsulfonyl)-
• CAS No: 59059-70-0
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 340007
• PubChem ID: 10867886
• Update Time: 2025-04-19

Benzene, (1-cyclohexen-1-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-cyclohexen-1-ylsulfonyl)-
• cyclohexen-1-ylsulfonylbenzene
• SCHEMBL10673707
• 59059-70-0
• phenylsulfonylcyclohexene
• 1-cyclohexenylsulfonyl-benzene
• (Cyclohex-1-enesulfonyl)-benzene
• DTXSID50446474

• Inchi： 1S/C12H14O2S/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-4,7-9H,2,5-6,10H2
• InChI Key： PQXXMTMCMCKPCG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 222.07152
• Monoisotopic Mass: 222.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14